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6H05 6H05 6H05(cas 1469338-01-9) is a selective, and allosteric inhibitor of oncogenic mutant K-Ras(G12C). Target: K-Ras G12C 6H05 gives the greatest degree of modification, which allosterically modifies the oncogenic G12C mutant of highly homologous protein H-Ras without affecting wild-type K-Ras [1]. 6H05 can be used as an intermediate for the synthesis of other oncogenic K-Ras(G12C) inhibitors [2].
Brand Name: Vulcanchem
CAS No.: 1469338-01-9
VCID: VC0003055
InChI: InChI=1S/C20H30ClN3O2S3/c1-23(2)12-14-29-28-13-9-22-20(26)16-7-10-24(11-8-16)19(25)15-27-18-5-3-17(21)4-6-18/h3-6,16H,7-15H2,1-2H3,(H,22,26)
SMILES: CN(C)CCSSCCNC(=O)C1CCN(CC1)C(=O)CSC2=CC=C(C=C2)Cl
Molecular Formula: C20H30ClN3O2S3
Molecular Weight: 476.109

6H05

CAS No.: 1469338-01-9

Cat. No.: VC0003055

Molecular Formula: C20H30ClN3O2S3

Molecular Weight: 476.109

* For research use only. Not for human or veterinary use.

6H05 - 1469338-01-9

Specification

Description 6H05(cas 1469338-01-9) is a selective, and allosteric inhibitor of oncogenic mutant K-Ras(G12C). Target: K-Ras G12C 6H05 gives the greatest degree of modification, which allosterically modifies the oncogenic G12C mutant of highly homologous protein H-Ras without affecting wild-type K-Ras [1]. 6H05 can be used as an intermediate for the synthesis of other oncogenic K-Ras(G12C) inhibitors [2].
CAS No. 1469338-01-9
Molecular Formula C20H30ClN3O2S3
Molecular Weight 476.109
IUPAC Name 1-[2-(4-chlorophenyl)sulfanylacetyl]-N-[2-[2-(dimethylamino)ethyldisulfanyl]ethyl]piperidine-4-carboxamide
Standard InChI InChI=1S/C20H30ClN3O2S3/c1-23(2)12-14-29-28-13-9-22-20(26)16-7-10-24(11-8-16)19(25)15-27-18-5-3-17(21)4-6-18/h3-6,16H,7-15H2,1-2H3,(H,22,26)
Standard InChI Key WEEYMZOUPNIHLG-UHFFFAOYSA-N
SMILES CN(C)CCSSCCNC(=O)C1CCN(CC1)C(=O)CSC2=CC=C(C=C2)Cl

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